Cas no 5441-69-0 (Benzeneacetic acid, a-(chloromethyl)-)

• Product Name: Benzeneacetic acid, a-(chloromethyl)-
• CAS No: 5441-69-0
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 382239
• PubChem ID: 228237
• Update Time: 2025-04-19

Benzeneacetic acid, a-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-(chloromethyl)-
• 3-chloro-2-phenylpropanoic acid
• s-1-boc-pyrrolidin-3-acetic acid
• DTXSID50281246
• SCHEMBL305061
• 51545-26-7
• NSC20989
• 5441-69-0
• NSC-20989

• Inchi： 1S/C9H9ClO2/c10-6-8(9(11)12)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12)
• InChI Key： PLXTXTKDRVJGNJ-UHFFFAOYSA-N
• SMILES： ClCC(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 184.02900
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.09360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives